N-(4-aminophenyl)-2-(dimethylamino)acetamide hydrochloride
Overview
Description
N-(4-Aminophenyl)-2-(dimethylamino)acetamide hydrochloride, commonly known as DMAE, is an organic compound that is widely used in scientific research and lab experiments. It is a colorless, water-soluble, and crystalline solid. It is an amine derivative of acetic acid and is used to study the effects of cholinergic and dopaminergic systems on behavior and cognitive functioning. DMAE has been used in numerous studies to investigate its potential therapeutic effects and has been found to be a promising compound for the treatment of various neurological disorders.
Mechanism of Action
DMAE is thought to act on the central nervous system by increasing the release of acetylcholine, a neurotransmitter involved in memory and learning. It is also thought to increase the activity of dopamine, a neurotransmitter involved in reward and motivation. Additionally, DMAE has been found to have anti-inflammatory and antioxidant effects, which may be beneficial in the treatment of various neurological disorders.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMAE have been studied extensively in laboratory experiments and clinical trials. It has been found to have a variety of effects on the central nervous system, including increased alertness, improved memory, and enhanced cognitive functioning. Additionally, it has been found to have neuroprotective and anti-inflammatory effects, which may be beneficial in the treatment of various neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and multiple sclerosis.
Advantages and Limitations for Lab Experiments
The advantages of using DMAE in laboratory experiments include its low cost, ease of synthesis, and wide range of effects on the central nervous system. Additionally, it is water-soluble and has a low toxicity, making it a safe compound to use in experiments. The main limitation of using DMAE in laboratory experiments is its lack of selectivity, as it affects multiple neurotransmitter systems and can have varying effects on different individuals.
Future Directions
Future research on DMAE should focus on its potential therapeutic effects in the treatment of various neurological disorders. Additionally, further research should be conducted to investigate the mechanisms of action of DMAE and to identify the optimal dosage for different individuals. Additionally, research should be conducted to investigate the long-term effects of DMAE and to identify any potential side effects. Additionally, further research should be conducted to investigate the potential synergistic effects of DMAE with other compounds, such as vitamins and minerals. Finally, research should be conducted to investigate the potential of DMAE as a dietary supplement to improve cognitive functioning and brain health.
Synthesis Methods
DMAE can be synthesized by reacting dimethylamine with acetic anhydride or acetic acid in the presence of a base, such as sodium hydroxide. Alternatively, it can be synthesized by reacting 4-aminophenol with dimethylamine in the presence of an acid catalyst, such as hydrochloric acid.
Scientific Research Applications
DMAE has been studied extensively in laboratory experiments and clinical trials to investigate its potential therapeutic effects. It has been found to have a variety of effects on the central nervous system, including increased alertness, improved memory, and enhanced cognitive functioning. Additionally, it has been found to have neuroprotective and anti-inflammatory effects, which may be beneficial in the treatment of various neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and multiple sclerosis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(4-aminophenyl)-2-(dimethylamino)acetamide hydrochloride involves the reaction of 4-aminophenyl-2-dimethylaminoacetamide with hydrochloric acid.", "Starting Materials": [ "4-aminophenyl-2-dimethylaminoacetamide", "Hydrochloric acid" ], "Reaction": [ "Add 4-aminophenyl-2-dimethylaminoacetamide to a reaction vessel", "Slowly add hydrochloric acid to the reaction vessel while stirring", "Heat the reaction mixture to 50-60°C for 2-3 hours", "Cool the reaction mixture to room temperature", "Filter the precipitated product", "Wash the product with cold water", "Dry the product under vacuum", "Obtain N-(4-aminophenyl)-2-(dimethylamino)acetamide hydrochloride as a white solid" ] } | |
CAS RN |
2758000-10-9 |
Molecular Formula |
C10H16ClN3O |
Molecular Weight |
229.7 |
Purity |
95 |
Origin of Product |
United States |
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